Cas no 1248927-68-5 (2-(1-ethyl-1H-pyrazol-4-yl)acetic acid)

• Product Name: 2-(1-ethyl-1H-pyrazol-4-yl)acetic acid
• CAS No: 1248927-68-5
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• CID: 4581005
• PubChem ID: 61793171
• Update Time: 2023-08-10

2-(1-ethyl-1H-pyrazol-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-ethyl-1H-pyrazol-4-yl)acetic acid
• 2-(1-ethylpyrazol-4-yl)acetic acid

• Inchi： 1S/C7H10N2O2/c1-2-9-5-6(4-8-9)3-7(10)11/h4-5H,2-3H2,1H3,(H,10,11)
• InChI Key： IWWNAZRIFDYWBA-UHFFFAOYSA-N
• SMILES： OC(CC1C=NN(C=1)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• XLogP3: 0
• Topological Polar Surface Area: 55.1